4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one

• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 4-methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one
• InChI: InChI=1S/C14H18O2/c1-9-5-4-7-11-13(15)10-6-2-3-8-12(10)16-14(9)11/h9H,2-8H2,1H3
• InChI Key: AHYATZNKVQSUPC-UHFFFAOYSA-N
• SMILES: CC1CCCC2=C1OC3=C(C2=O)CCCC3

Description

4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one is an organic compound with a complex structure. It belongs to the class of xanthene derivatives, which are known for their diverse applications in various fields such as chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under acidic or basic conditions. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of continuous flow reactors is also explored to enhance efficiency and scalability. The purification process often includes crystallization and distillation to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like halogens, acids, and bases are employed under controlled conditions to achieve desired substitutions.

Major Products

The major products formed from these reactions include various functionalized derivatives of the original compound, which can be further utilized in different applications.

Scientific Research Applications

4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one involves its interaction with specific molecular targets. These interactions can lead to the modulation of various biochemical pathways, resulting in its observed effects. The exact molecular targets and pathways are subjects of ongoing research, aiming to elucidate the detailed mechanisms.

Comparison with Similar Compounds

Similar Compounds

2-Naphthalenemethanol, 2,3,4,4a,5,6,7,8-octahydro-α,α,4a,8-tetramethyl-:

Anthracene, 1,2,3,4,5,6,7,8-octahydro-: Another structurally related compound with distinct chemical properties.

Uniqueness

4-Methyl-1,2,3,4,5,6,7,8-octahydroxanthen-9-one stands out due to its unique structural features and the specific applications it offers in different scientific domains. Its versatility in undergoing various chemical reactions and its potential biological activities make it a compound of significant interest.